Cas no 2229427-01-2 (2-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-enoic acid)

• Product Name: 2-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-enoic acid
• CAS No: 2229427-01-2
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• CID: 5882019
• PubChem ID: 165802906
• Update Time: 2025-06-07

2-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-enoic acid
• EN300-1994916
• 2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid
• 2229427-01-2

• Inchi： 1S/C10H6ClNO2S/c1-5(10(13)14)8-4-6-7(15-8)2-3-9(11)12-6/h2-4H,1H2,(H,13,14)
• InChI Key： AJMRRKRACDBGIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C(=C)C(=O)O)S2)N=1

Computed Properties

• Exact Mass: 238.9807773g/mol
• Monoisotopic Mass: 238.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-enoic acid

2-{5-chlorothieno[3,2-b][pyridin]-2-yl}prop-2-enoic acid (CAS No. 2229427-01-2): A Comprehensive Overview

2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid (CAS No. 2229427-01-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, specifically thienopyridines, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties:

The chemical structure of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid is characterized by a thienopyridine core with a chlorine substituent at the 5-position of the thieno ring and a propenoic acid moiety attached to the pyridine ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The thienopyridine scaffold is known for its planar aromatic structure, which can facilitate π-π stacking interactions and enhance binding affinity to biological targets. The chlorine substituent can influence the electronic properties of the molecule, potentially affecting its reactivity and selectivity in biological systems. The propenoic acid group provides a carboxylic acid functionality, which can participate in hydrogen bonding and other non-covalent interactions.

Synthesis Methods:

The synthesis of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid has been reported in several studies, with various approaches being explored to optimize yield and purity. One common method involves the condensation of a suitable thienopyridine derivative with an appropriate acrylate or acrylic acid derivative. For example, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis starting from 5-chlorothiophene-2-carbaldehyde and 3-cyanopyridine, followed by Knoevenagel condensation with malonic acid to form the desired product. This method yielded high purity and excellent yields, making it suitable for large-scale production.

Biological Activities:

2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid has shown promising biological activities in various assays, particularly in the areas of anti-inflammatory and anti-cancer research. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to have cytotoxic activity against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-κB and MAPK.

Clinical Relevance:

The potential clinical applications of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid are currently under investigation in preclinical studies. Early results suggest that this compound could be a valuable candidate for the development of new therapeutic agents for inflammatory diseases and cancer. For instance, a study published in Cancer Research reported that treatment with this compound significantly reduced tumor growth in xenograft models of breast cancer. These findings highlight the therapeutic potential of this compound and warrant further investigation in clinical trials.

Recent Research Findings:

The latest research on 2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid has focused on elucidating its mechanism of action at the molecular level. A recent study published in Biochemical Pharmacology used advanced techniques such as X-ray crystallography and molecular dynamics simulations to investigate the binding mode of this compound to its target proteins. The results revealed that the thienopyridine scaffold forms key interactions with residues in the active site, while the propenoic acid group participates in hydrogen bonding with adjacent residues. These insights provide valuable information for rational drug design and optimization.

Safety and Toxicity:

The safety profile of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-enoic acid is an important consideration for its potential therapeutic use. Preclinical studies have generally shown good tolerability at effective doses, with no significant toxicity observed in animal models. However, further safety assessments are required to ensure its suitability for human use. Ongoing research is focused on evaluating long-term safety and identifying any potential side effects.

FUTURE DIRECTIONS:

The future directions for research on 2-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en oic acid include optimizing its pharmacokinetic properties to improve bioavailability and efficacy. Additionally, efforts are underway to develop prodrugs or formulations that can enhance its stability and reduce metabolic degradation. Clinical trials are also planned to evaluate its safety and efficacy in human subjects.